Cas no 2228661-91-2 (tert-butyl N-2-hydroxy-4-(3-oxopropyl)phenylcarbamate)

• Product Name: tert-butyl N-2-hydroxy-4-(3-oxopropyl)phenylcarbamate
• CAS No: 2228661-91-2
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 5825737
• PubChem ID: 165622791
• Update Time: 2025-05-20

tert-butyl N-2-hydroxy-4-(3-oxopropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-hydroxy-4-(3-oxopropyl)phenylcarbamate
• 2228661-91-2
• tert-butyl N-[2-hydroxy-4-(3-oxopropyl)phenyl]carbamate
• EN300-1871166

• Inchi： 1S/C14H19NO4/c1-14(2,3)19-13(18)15-11-7-6-10(5-4-8-16)9-12(11)17/h6-9,17H,4-5H2,1-3H3,(H,15,18)
• InChI Key： BPKMHCMQOXNVDO-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1O)CCC=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6Ų

Additional information on tert-butyl N-2-hydroxy-4-(3-oxopropyl)phenylcarbamate

Recent Advances in the Study of tert-Butyl N-2-hydroxy-4-(3-oxopropyl)phenylcarbamate (CAS: 2228661-91-2)

The compound tert-butyl N-2-hydroxy-4-(3-oxopropyl)phenylcarbamate (CAS: 2228661-91-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate and oxopropyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a precursor for more complex pharmacologically active compounds.

One of the key areas of research has been the optimization of synthetic routes for tert-butyl N-2-hydroxy-4-(3-oxopropyl)phenylcarbamate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that utilizes palladium-catalyzed coupling reactions. This method not only improves the efficiency of production but also reduces the environmental impact compared to traditional synthetic pathways. The study highlighted the compound's role as an intermediate in the synthesis of more complex molecules targeting inflammatory pathways.

In terms of biological activity, recent in vitro studies have demonstrated that tert-butyl N-2-hydroxy-4-(3-oxopropyl)phenylcarbamate exhibits moderate inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings, published in Bioorganic & Medicinal Chemistry Letters (2024), suggest potential applications in the development of non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity profiles. The study also noted that further structural modifications could enhance both potency and selectivity.

Another significant development involves the use of this compound in proteolysis-targeting chimeras (PROTACs). A 2024 study in Nature Chemical Biology reported that derivatives of tert-butyl N-2-hydroxy-4-(3-oxopropyl)phenylcarbamate could serve as effective linkers in PROTAC molecules, facilitating the targeted degradation of disease-related proteins. This application opens new avenues for the treatment of conditions such as cancer and neurodegenerative diseases, where protein degradation is a promising therapeutic strategy.

Despite these advancements, challenges remain in the clinical translation of tert-butyl N-2-hydroxy-4-(3-oxopropyl)phenylcarbamate-based therapies. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further optimization of its formulation. Additionally, comprehensive toxicological assessments are required to ensure its safety profile meets regulatory standards. Ongoing research is addressing these issues, with preliminary results expected in late 2024.

In conclusion, tert-butyl N-2-hydroxy-4-(3-oxopropyl)phenylcarbamate (CAS: 2228661-91-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications range from serving as a synthetic intermediate to exhibiting direct biological activity and enabling novel therapeutic strategies like PROTACs. Continued research and development efforts are likely to further elucidate its potential and overcome current limitations, paving the way for its eventual clinical application.